Cas no 5856-48-4 (2',3'-O-Isopropylidene-6-thioinosine)

• Product Name: 2',3'-O-Isopropylidene-6-thioinosine
• CAS No: 5856-48-4
• MF: C₁₃H₁₆N₄O₄S
• MW: 324.355541229248
• CID: 369559
• PubChem ID: 3034499
• Update Time: 2025-04-19

2',3'-O-Isopropylidene-6-thioinosine Chemical and Physical Properties

Names and Identifiers

• Inosine,2',3'-O-(1-methylethylidene)-6-thio- (9CI)
• 2',3'-O-Isopropylidene-6-thioinosine
• 6-MERCAPTO-9-(2,3-O-ISOPROPYLIDINE-B-D-RIBOFURANOSYL)PURINE
• 2'-3'-O-Isopropylidene-6-mercaptopurine riboside
• Einecs 227-474-3
• O2',O3'-isopropylidene-6-thio-inosine
• HMS2769M04
• NS00046410
• 9-[6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-3H-purine-6-thione
• MLS000738072
• NSC 27305
• 5856-48-4
• NSC-27305
• 9-[2,3-O-(1-Methylethylidene)pentofuranosyl]-9H-purine-6-thiol
• SMR000393744
• NSC27305
• DTXSID00974111
• NCGC00246923-01
• CHEMBL1499973
• HXZCOKXEDYVENB-UHFFFAOYSA-N
• 2 inverted exclamation marka,3 inverted exclamation marka-O-Isopropylidene-6-mercaptopurine riboside

• Inchi： 1S/C13H16N4O4S/c1-13(2)20-8-6(3-18)19-12(9(8)21-13)17-5-16-7-10(17)14-4-15-11(7)22/h4-6,8-9,12,18H,3H2,1-2H3,(H,14,15,22)
• InChI Key： HXZCOKXEDYVENB-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(C=N2)C1C2C(C(CO)O1)OC(C)(C)O2

Computed Properties

• Exact Mass: 324.08900
• Monoisotopic Mass: 324.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.78
• Boiling Point: 603.7°C at 760 mmHg
• Flash Point: 318.9°C
• Refractive Index: 1.801
• PSA: 130.32000
• LogP: 0.52480

2',3'-O-Isopropylidene-6-thioinosine Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides